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Compound of Interest

Compound Name: D-Psicose

Cat. No.: B196036 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring safety and regulatory compliance. This

guide provides detailed procedures for the safe and responsible disposal of D-Psicose (also

known as D-Allulose), a rare sugar increasingly utilized in various research and development

applications.

Immediate Safety and Handling Considerations
While D-Psicose is generally recognized as safe (GRAS) for use as a food ingredient by the

U.S. Food and Drug Administration, it is essential to adhere to standard laboratory safety

protocols when handling this compound.[1][2] Always consult the Safety Data Sheet (SDS) for

specific handling and personal protective equipment (PPE) recommendations. In case of a

spill, avoid dust formation and ensure adequate ventilation.[3][4]

Step-by-Step Disposal Procedures
The appropriate disposal method for D-Psicose depends on its purity, the quantity to be

disposed of, and, most importantly, local, regional, and national hazardous waste regulations.

[3]

Step 1: Waste Characterization

Before disposal, laboratory personnel must determine if the D-Psicose waste is hazardous.
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Pure D-Psicose: In its pure form, D-Psicose is a natural sugar and is not classified as a

hazardous material for transport by DOT, TDG, IATA, or IMDG.[3] Many natural products like

sugars are not regulated as hazardous waste because they do not exhibit characteristics of

ignitability, corrosivity, reactivity, or toxicity.[5]

Contaminated D-Psicose: If D-Psicose is mixed with solvents, heavy metals, or other

hazardous chemicals, the entire mixture must be treated as hazardous waste.[5][6] This

waste must be segregated from non-hazardous materials to avoid unnecessary disposal

costs.[5]

Step 2: Consultation of Regulations

It is mandatory for the chemical waste generator to consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

University or company-specific environmental health and safety (EHS) offices are a primary

resource for this information.

Step 3: Disposal of Non-Hazardous D-Psicose Waste

For pure, uncontaminated D-Psicose that has been confirmed as non-hazardous according to

local regulations, the following methods may be permissible:

Drain Disposal: For small quantities, dissolving the D-Psicose in a large amount of water

and flushing it down the sanitary sewer is a potential option.[5] However, it is crucial to

confirm that this is allowed by your local wastewater treatment authority. Do not empty

undissolved solids or large quantities into drains to prevent clogging.[3][7]

Solid Waste Disposal: Pure, solid D-Psicose may be permissible for disposal in the regular

trash, similar to other non-hazardous natural products.[5]

Step 4: Disposal of Hazardous D-Psicose Waste

If the D-Psicose waste is classified as hazardous due to contamination, it must be managed

through a licensed hazardous waste disposal program.[6][8]

Containerization: Store the hazardous waste in a secure, leak-proof container that is

compatible with the waste's chemical properties.[8]
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Labeling: Clearly label the container with "Hazardous Waste" and list all chemical

constituents.[8]

Storage: Keep the container sealed and store it in a designated hazardous waste

accumulation area.[8]

Collection: Arrange for pickup and disposal through your institution's EHS department or a

certified hazardous waste disposal company.[6] Never dispose of hazardous waste down the

drain or by evaporation.[6]

Quantitative Data Summary
The following table summarizes key properties of D-Psicose relevant to its handling and

disposal.

Property Value Source

CAS Number 551-68-8 [2][3]

Synonyms
D-Allulose, D-ribo-2-hexulose,

Pseudofructose
[9][10]

Physical State
Viscous liquid or white

crystalline solid
[10]

Melting Point Approximately 109°C [2][4]

Solubility in Water
Extremely soluble (approx. 1.0

kg/L )
[10]

Hazard Classification
Not regulated for transport

(DOT, TDG, IATA, IMDG)
[3]

Experimental Protocols
This document provides operational guidance and does not cite specific experimental

protocols.

D-Psicose Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of D-
Psicose waste in a laboratory setting.

Start: D-Psicose Waste Generated

Step 1: Characterize Waste
Is the waste pure D-Psicose or contaminated?

Step 2: Consult Local, Regional,
and National Regulations

Pure

Hazardous Disposal Pathway

Contaminated

Non-Hazardous Disposal Pathway

Confirmed Non-Hazardous

Designated Hazardous by Regulation

Option A: Drain Disposal
(Small quantities, dissolved in copious water)

Option B: Solid Waste Disposal
(Regular Trash)

Step 4a: Containerize & Label Waste

End: Waste Properly Disposed

Step 4b: Arrange for EHS/
Certified Vendor Pickup

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of D-Psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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